Cas no 88681-06-5 (Benzenesulfonamide, N-(3-chloro-4-nitrophenyl)-)

• Product Name: Benzenesulfonamide, N-(3-chloro-4-nitrophenyl)-
• CAS No: 88681-06-5
• MF: C₁₂H₉ClN₂O₄S
• MW: 312.728860616684
• CID: 624826
• PubChem ID: 71319494
• Update Time: 2025-04-19

Benzenesulfonamide, N-(3-chloro-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(3-chloro-4-nitrophenyl)-
• N-(3-chloro-4-nitrophenyl)benzenesulfonamide
• AKOS021185827
• 88681-06-5
• DTXSID70749515

• Inchi： 1S/C12H9ClN2O4S/c13-11-8-9(6-7-12(11)15(16)17)14-20(18,19)10-4-2-1-3-5-10/h1-8,14H
• InChI Key： KVXUKPYHXPFBSJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NS(C1C=CC=CC=1)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 311.9971556g/mol
• Monoisotopic Mass: 311.9971556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 100Ų